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Compound of Interest

Compound Name:

Tert-butyl 4-

(aminomethyl)cyclohexanecarboxy

late

CAS No.: 215120-70-0

Cat. No.: B12999874

Get Quote

Executive Summary: The Strategic Pivot
In drug discovery, the piperazine ring is a ubiquitous linker due to its ability to enforce rigidity

and provide solubility via two basic nitrogen centers. However, this "privileged structure" often

introduces liabilities:

Metabolic Vulnerability: The electron-rich nitrogens are prone to N-oxidation and N-

dealkylation.

hERG Liability: The basicity (pKa ~9.8) combined with lipophilic tails often drives potent

hERG channel blockade.

Vector Limitations: The fixed N-N distance (~2.9 Å) limits the ability to reach distal binding

pockets.

The Solution: Replacing piperazine with trans-1,4-aminomethyl cyclohexane (AMC) represents

a "scaffold hop" that:
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Eliminates one basic center, reducing the cationic amphiphilic character responsible for

hERG binding.

Blocks N-oxidation at the proximal attachment point (replacing N with CH).

Extends the vector by ~2.5–3.0 Å, allowing the distal amine to engage new interactions (e.g.,

Asp/Glu residues in proteases).

Structural & Physicochemical Comparison
The transition from piperazine to AMC is not merely a change in atoms; it is a shift in geometry

and polarity.

Comparative Data Matrix

Property Piperazine Linker
trans-1,4-
Aminomethyl
Cyclohexane

Impact on Drug
Design

Core Structure
Heterocycle

(C4H10N2)

Carbocycle (C6H10-

CH2-NH2)

Lipophilicity Increase

(+LogP ~1.5)

Basicity (pKa) N1: ~5.3, N4: ~9.7 Primary Amine: ~10.5
Monobasic (Removes

proximal charge)

H-Bonding
2 Acceptors / 2

Donors
1 Acceptor / 2 Donors

Reduced TPSA

(Better membrane

perm.)

Vector Length ~2.9 Å (N-N distance)
~6.8 Å (C1-N

distance)

Extension (Reaches

deeper pockets)

Geometry Chair (Dynamic Flip)
Chair (Rigid

Diequatorial)

Conformational

Locking

Metabolic Risk
High (N-Oxidation,

Ring Open)

Low (Inert

Cyclohexane Core)
Enhanced Stability

Visualization: Structural Overlay & Logic
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The following diagram illustrates the structural superposition and the logical decision tree for

making this replacement.

Vector Extension Analysis

Piperazine Scaffold
(N-N Dist: ~2.9 Å)

High TPSA, Dual Basicity

Optimization Trigger:
1. hERG Liability

2. Rapid Clearance (N-Ox)
3. Potency Plateau

Identified Liability
Aminomethyl Cyclohexane

(C-N Dist: ~6.8 Å)
Lipophilic, Monobasic

Scaffold Hop

Reduced hERG Binding
(Removed Proximal Cation)

Metabolic Stability
(Blocked N-Oxidation)

New Interactions
(Extended Reach)

Ar-N --- 2.9Å --- N-R Ar-CH --- 5.5Å --- CH --- 1.5Å --- N-RExtension (+ ~4Å)

Click to download full resolution via product page

Caption: Decision logic and vector comparison. The AMC scaffold significantly extends the

pharmacophore distance compared to piperazine.

Critical Performance Review
Metabolic Stability: The "Aniline" Fix
When a piperazine is attached to an aromatic ring (Ar-Piperazine), the proximal nitrogen is

aniline-like. While less basic, it is highly susceptible to N-oxidation by CYPs and reactive

metabolite formation (quinone-imine intermediates).

Mechanism: Replacing the proximal Nitrogen with a Carbon (cyclohexane CH) eliminates

this metabolic soft spot entirely.

Data Support: In Dopamine Transporter (DAT) inhibitor studies, replacing piperazine with

amino-piperidine (structurally intermediate) improved microsomal half-life (
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) from <5 min to >60 min [1]. The AMC replacement takes this further by removing the ring
nitrogen entirely.

hERG Mitigation
hERG blockade is driven by Lipophilicity + Basicity (Trapping in the channel pore).

Paradox: AMC increases lipophilicity (bad for hERG).

Resolution: However, it removes the second basic center. Many hERG blockers bind via a

"pharmacophore" of two positive charges or a specific distance between an aromatic head

and a basic amine.

Case Study: In MCH-R1 antagonists, switching from a piperazine-based core to an

aminomethyl-tetralin (analogous to AMC) improved the hERG safety margin significantly

(hERG IC50 > 25 µM) while maintaining potency [2]. The rigid cyclohexane core prevents the

"induced fit" binding often seen with flexible piperazines.

Vector Extension & Selectivity
The AMC linker is a "Reach" bioisostere.

Application: Ideal for protease inhibitors (e.g., BACE1, Thrombin) where the inhibitor must

span from a hydrophobic S1 pocket to a distal aspartate/glutamate.

Evidence: In BACE1 inhibitors, a trans-aminomethyl cyclohexane linker was used to replace

a peptide bond, positioning the distal amine to form a critical salt bridge that the shorter

piperazine could not reach [3].

Experimental Ecosystem
Synthesis of Trans-4-(Aminomethyl)cyclohexane
Derivatives
Objective: Synthesize a trans-1,4-disubstituted AMC linker. The challenge is stereocontrol (cis

vs. trans). The trans isomer is thermodynamically preferred but requires equilibration.

Protocol: Reductive Amination & Isomer Separation
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Starting Material: 4-Cyanocyclohexane-1-carboxylic acid (or ester).[1]

Hydrogenation (The Setup):

Catalyst: 10% Ru/C or Rh/C (5 wt%). Note: PtO2 can be used but often favors cis.

Solvent: MeOH/NH3 (7M). The ammonia suppresses secondary amine formation.

Conditions: 50 psi H2, 60°C, 12 hours.

Isomerization (The "Fix"):

The crude product is often a 70:30 trans:cis mixture.

Step: Reflux in EtOH with catalytic NaOEt. This equilibrates the mixture to the

thermodynamic trans-rich ratio (>90% trans).

Purification (Self-Validating Step):

Crystallization: The trans-amino acid is significantly less soluble in water/acetone mixtures

than the cis isomer.

Dissolve crude in min. hot H2O. Add Acetone until turbid. Cool to 4°C.

Validation: 1H NMR. Trans isomer shows a characteristic tt (triplet of triplets) splitting for

the C1 proton (

Hz, axial-axial coupling). Cis shows smaller couplings.
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QC Checkpoint

4-Cyanocyclohexane-1-carboxylic acid

H2 (50 psi), Ru/C
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(70:30 trans:cis)

Isomerization
NaOEt/EtOH Reflux

(Thermodynamic Control)

Selective Crystallization
(H2O/Acetone)

Pure Trans-AMC
(>98% de)

1H NMR: Look for J=12Hz (ax-ax)
at C1 position
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Caption: Synthesis workflow prioritizing thermodynamic equilibration to maximize trans-isomer

yield.
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In Vitro Metabolic Stability Assay
To confirm the bioisosteric advantage, compare the piperazine lead vs. the AMC analog.

System: Human Liver Microsomes (HLM) + NADPH regenerating system.

Concentration: 1 µM test compound (to ensure first-order kinetics).

Timepoints: 0, 5, 15, 30, 60 min.

Readout: LC-MS/MS (Parent depletion).

Success Criteria: An increase in intrinsic clearance (

) half-life of >2-fold indicates successful mitigation of the metabolic liability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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